tert-butyl 2-((3-(4-methoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl)oxy)acetate

• IUPAC Name: tert-butyl 2-[3-(4-methoxyphenyl)-4-methyl-2-oxochromen-7-yl]oxyacetate
• InChI: InChI=1S/C23H24O6/c1-14-18-11-10-17(27-13-20(24)29-23(2,3)4)12-19(18)28-22(25)21(14)15-6-8-16(26-5)9-7-15/h6-12H,13H2,1-5H3
• InChI Key: IZYXGDUGXGFNGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OCC(=O)OC(C)(C)C)C3=CC=C(C=C3)OC
• Molecular Formula: C23H24O6
• Molecular Weight: 396.4 g/mol

Description

Tert-butyl 2-((3-(4-methoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl)oxy)acetate is a chemical compound with potential applications in scientific research. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific research on this compound . .

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown . These effects would depend on the specific targets of the compound and the biochemical pathways it affects.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with its targets.

Advantages and Limitations for Lab Experiments

Tert-butyl 2-((3-(4-methoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl)oxy)acetate has several advantages for use in lab experiments. This compound is relatively easy to synthesize and has been shown to have potent anti-inflammatory and anti-cancer activity. However, there are also some limitations to its use, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on tert-butyl 2-((3-(4-methoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl)oxy)acetate. These include further studies on its mechanism of action, as well as investigations into its potential as a treatment for other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, studies could be conducted to explore the potential use of this compound in combination with other drugs or therapies for enhanced therapeutic effects.

Synthesis Methods

The synthesis of tert-butyl 2-((3-(4-methoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl)oxy)acetate involves the reaction of 7-hydroxy-4-methylcoumarin with 4-methoxybenzaldehyde in the presence of a base to form 3-(4-methoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-ol. This intermediate is then reacted with tert-butyl bromoacetate and a base to form the final product.

Scientific Research Applications

Tert-butyl 2-((3-(4-methoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl)oxy)acetate has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been studied for its potential as an anti-inflammatory and anti-cancer agent.